Cas no 1154259-79-6 (2-(4-Aminopiperidin-1-yl)acetonitrile)
2-(4-Aminopiperidin-1-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-1-Piperidineacetonitrile
- 2-(4-aminopiperidin-1-yl)acetonitrile
- 1-Piperidineacetonitrile, 4-amino-
- 2-(4-Amino-1-piperidyl)acetonitrile
- NE50791
- 2-(4-Aminopiperidin-1-yl)acetonitrile
-
- Inchi: 1S/C7H13N3/c8-3-6-10-4-1-7(9)2-5-10/h7H,1-2,4-6,9H2
- InChI Key: ZGYLBJLUOKJLRB-UHFFFAOYSA-N
- SMILES: N1(CC#N)CCC(CC1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 138
- Topological Polar Surface Area: 53
2-(4-Aminopiperidin-1-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-71743-0.05g |
2-(4-aminopiperidin-1-yl)acetonitrile |
1154259-79-6 | 93% | 0.05g |
$88.0 | 2023-02-12 | |
| Enamine | EN300-71743-0.1g |
2-(4-aminopiperidin-1-yl)acetonitrile |
1154259-79-6 | 93% | 0.1g |
$132.0 | 2023-02-12 | |
| Enamine | EN300-71743-0.25g |
2-(4-aminopiperidin-1-yl)acetonitrile |
1154259-79-6 | 93% | 0.25g |
$188.0 | 2023-02-12 | |
| Enamine | EN300-71743-0.5g |
2-(4-aminopiperidin-1-yl)acetonitrile |
1154259-79-6 | 93% | 0.5g |
$353.0 | 2023-02-12 | |
| Enamine | EN300-71743-1.0g |
2-(4-aminopiperidin-1-yl)acetonitrile |
1154259-79-6 | 93% | 1.0g |
$470.0 | 2023-02-12 | |
| Enamine | EN300-71743-2.5g |
2-(4-aminopiperidin-1-yl)acetonitrile |
1154259-79-6 | 93% | 2.5g |
$923.0 | 2023-02-12 | |
| Enamine | EN300-71743-5.0g |
2-(4-aminopiperidin-1-yl)acetonitrile |
1154259-79-6 | 93% | 5.0g |
$1364.0 | 2023-02-12 | |
| Enamine | EN300-71743-10.0g |
2-(4-aminopiperidin-1-yl)acetonitrile |
1154259-79-6 | 93% | 10.0g |
$2024.0 | 2023-02-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1198509-1g |
2-(4-Aminopiperidin-1-yl)acetonitrile |
1154259-79-6 | 95% | 1g |
¥12721.00 | 2024-08-09 | |
| Aaron | AR01AC7O-50mg |
2-(4-Aminopiperidin-1-yl)acetonitrile |
1154259-79-6 | 95% | 50mg |
$146.00 | 2025-02-09 |
2-(4-Aminopiperidin-1-yl)acetonitrile Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 2-(4-Aminopiperidin-1-yl)acetonitrile
Introduction to 2-(4-Aminopiperidin-1-yl)acetonitrile (CAS No. 1154259-79-6) and Its Emerging Applications in Chemical Biology and Drug Development
2-(4-Aminopiperidin-1-yl)acetonitrile, identified by the chemical compound identifier CAS No. 1154259-79-6, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a piperidine ring linked to an acetonitrile group, serves as a crucial building block in the synthesis of biologically active molecules. Its unique structural features make it particularly valuable for the development of novel therapeutic agents targeting various diseases, including neurological disorders and infectious diseases.
The piperidine moiety in 2-(4-Aminopiperidin-1-yl)acetonitrile is a well-known pharmacophore in medicinal chemistry, known for its ability to enhance the solubility and bioavailability of drug candidates while simultaneously improving their binding affinity to biological targets. The presence of an amino group further extends its utility, allowing for further functionalization through amide bond formation, urea linkage, or other conjugation strategies. These attributes have positioned this compound as a key player in the synthesis of small-molecule inhibitors and modulators.
In recent years, the demand for innovative scaffolds in drug discovery has led to extensive exploration of 2-(4-Aminopiperidin-1-yl)acetonitrile in academic and industrial research settings. Its incorporation into drug-like molecules has been associated with promising results in preclinical studies. For instance, derivatives of this compound have been investigated for their potential in modulating enzyme activity, particularly kinases and phosphodiesterases, which are critical targets in oncology and inflammatory diseases. The acetonitrile group also provides a handle for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.
One of the most compelling aspects of 2-(4-Aminopiperidin-1-yl)acetonitrile is its role in the development of targeted therapies. Researchers have leveraged its structural framework to design molecules that selectively interact with specific biological pathways. For example, studies have demonstrated its utility in generating inhibitors that disrupt protein-protein interactions involved in cancer progression. The ability to fine-tune the properties of these derivatives through structural modifications has opened new avenues for addressing unmet medical needs.
The pharmaceutical industry has also recognized the potential of 2-(4-Aminopiperidin-1-yl)acetonitrile as a starting material for large-scale synthesis. Its stability under various reaction conditions makes it an ideal candidate for industrial processes, ensuring consistent quality and yield. Moreover, its compatibility with green chemistry principles has made it an attractive choice for sustainable drug manufacturing practices. Efforts to optimize synthetic routes have led to more efficient methods, reducing waste and energy consumption while maintaining high purity standards.
Advances in computational chemistry have further enhanced the utility of 2-(4-Aminopiperidin-1-yl)acetonitrile by enabling rapid virtual screening and molecular docking studies. These computational approaches have accelerated the identification of lead compounds with high binding affinity and favorable pharmacokinetic profiles. By integrating experimental data with predictive modeling, researchers can now design more effective derivatives with greater precision.
The therapeutic potential of compounds derived from 2-(4-Aminopiperidin-1-yl)acetonitrile extends beyond oncology. Emerging research suggests its applicability in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The piperidine scaffold is known to penetrate the blood-brain barrier, making it an attractive scaffold for central nervous system (CNS) drug development. Recent studies have highlighted its role in modulating neurotransmitter systems, offering hope for novel treatments that address synaptic dysfunction.
Infectious diseases remain another critical area where 2-(4-Aminopiperidin-1-yl)acetonitrile derivatives have shown promise. The rise of antibiotic-resistant pathogens has underscored the need for innovative antimicrobial agents. Researchers are exploring its use in developing next-generation antibiotics by incorporating it into molecules that disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways. Such efforts align with global initiatives to combat antimicrobial resistance (AMR).
The versatility of 2-(4-Aminopiperidin-1-yl)acetonitrile also extends to agrochemical applications, where it serves as a precursor for bioactive compounds that enhance crop protection strategies. By improving plant resistance to pests and diseases, these derivatives contribute to sustainable agriculture practices, supporting global food security.
Looking ahead, the future prospects for 2-(4-Aminopiperidin-1-yl)acetonitrile are bright, driven by ongoing advancements in synthetic methodologies and interdisciplinary collaborations between chemists, biologists, and pharmacologists. As research continues to uncover new biological functions and therapeutic applications, this compound is poised to remain at the forefront of drug discovery innovation.
1154259-79-6 (2-(4-Aminopiperidin-1-yl)acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)